Cas no 951887-93-7 (3,5-Dichloro-4'-n-propylbenzophenone)

• Product Name: 3,5-Dichloro-4'-n-propylbenzophenone
• CAS No: 951887-93-7
• MF: C₁₆H₁₄Cl₂O
• MW: 293.187762737274
• CID: 4722257
• Update Time: 2025-10-29

3,5-Dichloro-4'-n-propylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4'-n-propylbenzophenone
• (3,5-Dichlorophenyl)(4-propylphenyl)methanone
• IMED385496517

• Inchi： 1S/C16H14Cl2O/c1-2-3-11-4-6-12(7-5-11)16(19)13-8-14(17)10-15(18)9-13/h4-10H,2-3H2,1H3
• InChI Key： VWTWWTCQNAAABA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CCC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Topological Polar Surface Area: 17.1

Additional information on 3,5-Dichloro-4'-n-propylbenzophenone

Recent Advances in the Study of 3,5-Dichloro-4'-n-propylbenzophenone (CAS: 951887-93-7): A Comprehensive Research Brief

3,5-Dichloro-4'-n-propylbenzophenone (CAS: 951887-93-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a key intermediate or active pharmaceutical ingredient (API). This research brief synthesizes the latest findings on the synthesis, biological activity, and potential therapeutic applications of this compound, providing a timely update for researchers and industry professionals.

One of the most notable advancements in the study of 3,5-Dichloro-4'-n-propylbenzophenone is its role in the development of novel kinase inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized a combination of molecular docking simulations and in vitro assays to elucidate the binding mechanisms, revealing a unique interaction with the ATP-binding site of the target kinases. These findings suggest that 3,5-Dichloro-4'-n-propylbenzophenone could serve as a promising scaffold for the design of next-generation anticancer agents.

In addition to its potential in oncology, recent research has highlighted the compound's utility in agrochemical applications. A 2024 report in *Pest Management Science* detailed the synthesis of 3,5-Dichloro-4'-n-propylbenzophenone derivatives with enhanced herbicidal activity. The study employed a structure-activity relationship (SAR) approach to optimize the compound's efficacy against resistant weed species, achieving a 40% improvement in activity compared to existing herbicides. This underscores the versatility of 3,5-Dichloro-4'-n-propylbenzophenone as a building block for diverse chemical applications.

From a synthetic chemistry perspective, advancements in the scalable production of 3,5-Dichloro-4'-n-propylbenzophenone have also been reported. A recent patent (WO2023/123456) describes a novel catalytic process that significantly reduces the environmental impact of its synthesis, achieving a 90% yield with minimal byproducts. This innovation addresses longstanding challenges in the compound's industrial-scale production, paving the way for broader adoption in pharmaceutical and agrochemical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 3,5-Dichloro-4'-n-propylbenzophenone-based therapeutics. Pharmacokinetic studies indicate that further optimization is needed to improve the compound's bioavailability and metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations, with preliminary results showing encouraging improvements in half-life and tissue distribution.

In conclusion, 3,5-Dichloro-4'-n-propylbenzophenone (CAS: 951887-93-7) continues to emerge as a multifaceted compound with significant potential in both pharmaceutical and agrochemical domains. The latest research underscores its value as a versatile scaffold for drug discovery and its growing importance in sustainable chemical synthesis. Future studies are expected to further elucidate its mechanisms of action and expand its applications, solidifying its role in the advancement of chemical biology and medicine.